5-(1-aminoethyl)-2,3-dihydro-1H-indol-2-one

• IUPAC Name: 5-(1-aminoethyl)-1,3-dihydroindol-2-one
• InChI: InChI=1S/C10H12N2O/c1-6(11)7-2-3-9-8(4-7)5-10(13)12-9/h2-4,6H,5,11H2,1H3,(H,12,13)
• InChI Key: CQWMZWLOIWMFOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)NC(=O)C2)N
• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol

Description

“5-(1-aminoethyl)-2,3-dihydro-1H-indol-2-one” is a derivative of indole, which is a heterocyclic compound. Indoles are widely distributed in the natural environment and can be produced by a variety of bacteria. They are also found in many important drugs and other synthetic compounds.

Molecular Structure Analysis

The molecular structure of “5-(1-aminoethyl)-2,3-dihydro-1H-indol-2-one” would be based on the indole backbone, which consists of a benzene ring fused to a pyrrole ring. The “5-(1-aminoethyl)” indicates an aminoethyl group at the 5-position of the indole, and the “2,3-dihydro-1H” suggests saturation at the 2 and 3 positions of the indole.

Chemical Reactions Analysis

Indoles are known to undergo a variety of chemical reactions, particularly electrophilic substitution at the C3 position and at the nitrogen. The presence of the aminoethyl group may also open up possibilities for reactions at this site.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-(1-aminoethyl)-2,3-dihydro-1H-indol-2-one” would be expected to be similar to those of other indole derivatives. It would likely be a solid under normal conditions, with a color ranging from white to light yellow.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which “5-(1-aminoethyl)-2,3-dihydro-1H-indol-2-one” is used. Many indole derivatives exhibit biological activity, and the mechanism of action often involves interaction with proteins or other biological macromolecules.

Safety and Hazards

As with any chemical compound, handling “5-(1-aminoethyl)-2,3-dihydro-1H-indol-2-one” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety and handling information.

Future Directions

The study of indole derivatives is a vibrant field due to their prevalence in natural products and pharmaceuticals. Future research could involve the synthesis of new indole derivatives, investigation of their biological activity, and development of their applications in medicine and other fields.

Synthesis routes and methods

Procedure details

To a MeOH (30 ml) solution of 5-[(1E)-N-hydroxyethanimidoyl]-1,3-dihydro-2H-indol-2-one (0.5 g, 2.6 mmol; WO 2004108133), Raney Nickel and aqueous solution of ammonium hydroxide (10 ml) were added and the mixture was stirred for 9 hours under hydrogen (4.0 kgf/cm2). Then, the reaction was filtered off and the filtrate was evaporated to give 5-(1-aminoethyl)-1,3-dihydro-2H-indol-2-one as a free form. Then, the amine was treated with MeOH solution of 10% of chloride and recrystallized from MeOH/diethyl ether to give the title compound as a white solid. MS (ESI) m/z 177 (M+H)+